SB 271046 Hydrochloride

• IUPAC Name: 5-chloro-N-(4-methoxy-3-piperazin-1-ylphenyl)-3-methyl-1-benzothiophene-2-sulfonamide;hydrochloride
• InChI: InChI=1S/C20H22ClN3O3S2.ClH/c1-13-16-11-14(21)3-6-19(16)28-20(13)29(25,26)23-15-4-5-18(27-2)17(12-15)24-9-7-22-8-10-24;/h3-6,11-12,22-23H,7-10H2,1-2H3;1H
• InChI Key: RMXZRJYGJMSDQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C=C(C=C2)Cl)S(=O)(=O)NC3=CC(=C(C=C3)OC)N4CCNCC4.Cl
• Molecular Formula: C20H23Cl2N3O3S2
• Molecular Weight: 488.5 g/mol
• CAS RN: 209481-24-3

Description

SB 271046 hydrochloride: is a selective antagonist of the serotonin receptor 5-HT6. It was one of the first compounds discovered to selectively target this receptor, which is involved in various neurological processes. The compound was identified through high-throughput screening of the SmithKline Beecham Compound Bank and further developed through structure-activity relationship studies .

Scientific Research Applications

Chemistry and Biology: SB 271046 hydrochloride is widely used in scientific research to study the role of the 5-HT6 receptor in various biological processes. It has been shown to increase levels of neurotransmitters like glutamate, aspartate, dopamine, and noradrenaline in the brain .

Medicine: The compound has potential therapeutic applications in treating neurological and psychiatric disorders, including schizophrenia and cognitive impairments. It has been shown to produce nootropic effects in animal studies .

Industry: In the pharmaceutical industry, this compound is used as a reference compound for developing new drugs targeting the 5-HT6 receptor .

Mechanism of Action

SB 271046 hydrochloride exerts its effects by selectively binding to and antagonizing the 5-HT6 receptor. This receptor is involved in modulating neurotransmitter release and signal transduction pathways in the brain. By blocking this receptor, this compound increases the extracellular levels of neurotransmitters like glutamate and aspartate, which are associated with cognitive functions .

Safety and Hazards

SB 271046 Hydrochloride is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. Handling should only be performed by personnel trained and familiar with handling of potent active pharmaceutical ingredients.

Future Directions

SB-271046 is used in scientific research. It was one of the first selective 5-HT6 receptor antagonists to be discovered. Suggested applications of these drugs include treatment of schizophrenia and other psychiatric disorders.

Biochemical Analysis

Biochemical Properties

SB 271046 Hydrochloride interacts with the 5-HT6 receptor, displaying over 200-fold selectivity for this receptor compared to other receptor binding sites and ion channels . It has been found to increase levels of the excitatory amino acid neurotransmitters glutamate and aspartate .

Cellular Effects

In the frontal cortex and hippocampus of rats, this compound was found to increase levels of dopamine and noradrenaline . This suggests that it may influence cell function by modulating neurotransmitter levels.

Molecular Mechanism

This compound exerts its effects at the molecular level by antagonizing the 5-HT6 receptor . This receptor is a target for high-throughput screening, and this compound was developed through a structure-activity relationship (SAR) study .

Temporal Effects in Laboratory Settings

This compound has been shown to produce an increase in seizure threshold over a wide-dose range in the rat maximal electroshock seizure threshold (MEST) test, with a maximum effect at 4 hours post-dose .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . It has been shown to normalize D-amphetamine-disrupted pre-pulse inhibition (PPI) in a dose-dependent manner, but did not reverse PCP-disrupted PPI .

Transport and Distribution

This compound has poor penetration across the blood-brain barrier , which may affect its transport and distribution within cells and tissues.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of SB 271046 hydrochloride involves multiple steps, starting with the preparation of the core benzothiophene structure. The key steps include:

Formation of the benzothiophene core: This involves the cyclization of appropriate precursors under controlled conditions.

Introduction of the sulfonamide group: This is achieved through sulfonation reactions using reagents like chlorosulfonic acid.

Attachment of the piperazine moiety: This step involves nucleophilic substitution reactions to introduce the piperazine group onto the aromatic ring.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but is optimized for large-scale production. This includes:

Batch processing: Utilizing large reactors to carry out the cyclization and sulfonation reactions.

Purification: Employing techniques like crystallization and chromatography to ensure high purity of the final product.

Quality control: Implementing rigorous testing protocols to ensure consistency and quality of the compound.

Chemical Reactions Analysis

Types of Reactions: SB 271046 hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can be used to modify the sulfonamide group.

Substitution: The aromatic rings in this compound can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Conditions vary depending on the specific substitution but often involve catalysts and controlled temperatures.

Major Products: The major products formed from these reactions include modified derivatives of this compound, such as sulfoxides, sulfones, and substituted aromatic compounds .